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Compound of Interest

Compound Name: (1R,3R)-3-aminocyclohexanol

Cat. No.: B1328966 Get Quote

Essential Safety and Handling Guide for
(1R,3R)-3-aminocyclohexanol
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

(1R,3R)-3-aminocyclohexanol, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

(1R,3R)-3-aminocyclohexanol is a chemical compound that requires careful handling due to

its potential health hazards. According to the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals, it may be harmful if swallowed, cause skin irritation,

serious eye damage, and respiratory irritation[1].

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment must be worn at all times when

handling (1R,3R)-3-aminocyclohexanol to minimize exposure risk.
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PPE Category Specification

Eye Protection

Chemical safety goggles or a face shield are

mandatory to protect against splashes and

airborne particles[2].

Hand Protection
Wear chemical-resistant gloves, such as nitrile

rubber[2].

Body Protection
A laboratory coat and closed-toe shoes are

required to prevent skin contact[2].

Respiratory

Use a NIOSH or European Standard EN 149

approved respirator when engineering controls

are insufficient or when handling the powder

form[3].

Operational Plan: From Receipt to Disposal
A systematic approach to handling (1R,3R)-3-aminocyclohexanol is essential to maintain a

safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area in a tightly closed container[3].

Keep away from incompatible materials such as strong oxidizing agents[3].

2. Handling and Use:

All handling procedures should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure[2].

Avoid generating dust when working with the solid form[2].

Prevent contact with skin and eyes[3].
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3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention[3].

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Seek medical aid[3].

Inhalation: Move the exposed person to fresh air immediately. If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Seek medical attention[3].

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention[4][5].

Spills: For small spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container[3].

4. Disposal Plan:

All waste containing (1R,3R)-3-aminocyclohexanol must be treated as hazardous waste[2].

Solid Waste: Carefully transfer the solid waste into a labeled, sealed container[2].

Liquid Waste: For solutions, pour the waste into a labeled container suitable for liquid

hazardous waste. Include the solvent and approximate concentration on the label[2].

Store waste containers in a designated satellite accumulation area.

Arrange for collection by the institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal company[2].

Experimental Workflow
The following diagram outlines the standard operating procedure for the safe handling of

(1R,3R)-3-aminocyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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